Cas no 805245-39-0 (4H-Cyclopenta-1,3-dioxol-4-ol, 3a,6a-dihydro-5-iodo-2,2-diMethyl-6-[(triphenylMethoxy)Methyl]-, (3aS,4R,6aR)-)

• Product Name: 4H-Cyclopenta-1,3-dioxol-4-ol, 3a,6a-dihydro-5-iodo-2,2-diMethyl-6-[(triphenylMethoxy)Methyl]-, (3aS,4R,6aR)-
• CAS No: 805245-39-0
• MF: C₂₈H₂₇IO₄
• MW: 554.416060686111
• CID: 832590
• Update Time: 2023-03-27

4H-Cyclopenta-1,3-dioxol-4-ol, 3a,6a-dihydro-5-iodo-2,2-diMethyl-6-[(triphenylMethoxy)Methyl]-, (3aS,4R,6aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta-1,3-dioxol-4-ol, 3a,6a-dihydro-5-iodo-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-, (3aS,4R,6aR)-
• 4H-CYCLOPENTA-1,3-DIOXOL-4-OL, 3A,6A-DIHYDRO-5-IODO-2,2-DIMETHYL-6-[(TRIPHENYLMETHOXY)METHYL]-, (3AS,4R,6AR)-
• (3aR,6R,6aS)-5-iodo-2,2-dimethyl-4-(trityloxymethyl)-6,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-ol
• 4H-Cyclopenta-1,3-dioxol-4-ol, 3a,6a-dihydro-5-iodo-2,2-diMethyl-6-[(triphenylMethoxy)Methyl]-, (3aS,4R,6aR)-

• Inchi： 1S/C28H27IO4/c1-27(2)32-25-22(23(29)24(30)26(25)33-27)18-31-28(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17,24-26,30H,18H2,1-2H3/t24-,25+,26-/m0/s1
• InChI Key： GKMFTCPYILPHQU-NXCFDTQHSA-N
• SMILES： O1[C@]2([H])C(COC(C3=CC=CC=C3)(C3=CC=CC=C3)C3=CC=CC=C3)=C(I)[C@H](O)[C@]2([H])OC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6